A moderate method for in situ growing Fe-based LDHs on Ni foam for catalyzing the oxygen evolution reaction†
Nanoscale Pub Date: 2023-11-09 DOI: 10.1039/D3NR04589G
Abstract
Fe-based LDHs have been proven to be an excellent class of catalysts for the oxygen evolution reaction (OER). To achieve industrial applications of water splitting, it is critical to develop a cost-effective and simple strategy to achieve large-area catalytic electrodes. Herein, we present a moderate in situ method for growing Fe-based layered double hydroxide nanosheets on a Ni foam (LDH@NF) substrate at room temperature. Through systematic experimental design characterization, it is found that this in situ growth process is mainly driven by moderate oxidation of Fe2+ in an O2-dissolved solution, the consequent local alkaline environment, and abundant TM2+ ions (Ni2+, Co2+, Ni2+/Co2+). Compared with other in situ methods, this method is not accompanied by violent redox reactions and is favorable for the uniform growth of LDHs, and the composition of the catalyst can be easily regulated. Specifically, the optimized NiFe-LDH@NF catalyst demonstrates excellent catalytic performance in the alkaline water oxidation reaction with a low overpotential of 206/239 mV at a current density of 10/100 mA cm−2, respectively.
Recommended Literature
- [1] To assemble or fold?†
- [2] Copper-catalyzed domino sequences: a new route to pyrido-fused quinazolinones from 2′-haloacetophenones and 2-aminopyridines†
- [3] Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†
- [4] Back cover
- [5] Using different natural origin carriers for development of epigallocatechin gallate (EGCG) solid formulations with improved antioxidant activity by PGSS-drying†
- [6] Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†
- [7] Visualising the equilibrium distribution and mobility of organic contaminants in soil using the chemical partitioning space†
- [8] Experimental and computational study of the exchange interaction between the V(iii) centers in the vanadium-cyclal dimer†
- [9] Honeycomb-like single-wall carbon nanotube networks†
- [10] Double transition metal MXenes with wide band gaps and novel magnetic properties†‡
Journal Name:Nanoscale
Research Products
-
CAS no.: 12025-32-0
-
CAS no.: 102110-73-6
-
CAS no.: 14941-53-8